Cas no 512845-63-5 (3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile)

3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile structure
512845-63-5 structure
Product Name:3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile
CAS No:512845-63-5
MF:C7H11N5
MW:165.195739984512
CID:362644
PubChem ID:10997394
Update Time:2025-04-19

3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile
    • 1H-Pyrazole-4-carbonitrile, 3-amino-5-(ethylamino)-1-methyl-
    • 3-amino-5-(ethylamino)-1-methyl-pyrazole-4-carbonitrile
    • 3-amino-5-(ethylamino)-1-methylpyrazole-4-carbonitrile
    • DTXSID50451200
    • FT-0759551
    • 512845-63-5
    • Inchi: 1S/C7H11N5/c1-3-10-7-5(4-8)6(9)11-12(7)2/h10H,3H2,1-2H3,(H2,9,11)
    • InChI Key: RODMRYNSIJQIFA-UHFFFAOYSA-N
    • SMILES: N1(C)C(=C(C#N)C(N)=N1)NCC

Computed Properties

  • Exact Mass: 165.10163
  • Monoisotopic Mass: 165.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • PSA: 79.66

3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent